2,3-Di-O-phytanyl-sn-glycero-1-phosphocholine
2,3-Di-O-phytanyl-sn-glycero-1-phosphocholine
Brand Name:
Vulcanchem
CAS No.:
103067-81-8
VCID:
VC20774522
InChI:
InChI=1S/C48H100NO6P/c1-40(2)20-14-22-42(5)24-16-26-44(7)28-18-30-46(9)32-35-52-38-48(39-55-56(50,51)54-37-34-49(11,12)13)53-36-33-47(10)31-19-29-45(8)27-17-25-43(6)23-15-21-41(3)4/h40-48H,14-39H2,1-13H3/t42-,43-,44-,45?,46-,47-,48+/m1/s1
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula:
C48H100NO6P
Molecular Weight:
818.3 g/mol
2,3-Di-O-phytanyl-sn-glycero-1-phosphocholine
CAS No.: 103067-81-8
Cat. No.: VC20774522
Molecular Formula: C48H100NO6P
Molecular Weight: 818.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103067-81-8 |
|---|---|
| Molecular Formula | C48H100NO6P |
| Molecular Weight | 818.3 g/mol |
| IUPAC Name | [(2S)-3-[(3R,7R,11R)-3,7,11,15-tetramethylhexadecoxy]-2-[(3R,11R)-3,7,11,15-tetramethylhexadecoxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C48H100NO6P/c1-40(2)20-14-22-42(5)24-16-26-44(7)28-18-30-46(9)32-35-52-38-48(39-55-56(50,51)54-37-34-49(11,12)13)53-36-33-47(10)31-19-29-45(8)27-17-25-43(6)23-15-21-41(3)4/h40-48H,14-39H2,1-13H3/t42-,43-,44-,45?,46-,47-,48+/m1/s1 |
| Standard InChI Key | NMRGXROOSPKRTL-ZUIQINDNSA-N |
| Isomeric SMILES | C[C@H](CCC[C@H](C)CCCC(C)C)CCC[C@@H](C)CCOC[C@@H](COP(=O)([O-])OCC[N+](C)(C)C)OCC[C@H](C)CCCC(C)CCC[C@H](C)CCCC(C)C |
| SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C |
| Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)CCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C |
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